Cas no 61469-57-6 (2H-1-Benzopyran, 2-heptyl-)

2H-1-Benzopyran, 2-heptyl- structure
Product name:2H-1-Benzopyran, 2-heptyl-
2H-1-Benzopyran, 2-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran, 2-heptyl-
- 2-heptyl-2H-chromene
- 2-Heptyl-2H-1-benzopyran
- 61469-57-6
- DTXSID80817173
-
- Inchi: InChI=1S/C16H22O/c1-2-3-4-5-6-10-15-13-12-14-9-7-8-11-16(14)17-15/h7-9,11-13,15H,2-6,10H2,1H3
- InChI Key: ZGQWGWNRKVDQHV-UHFFFAOYSA-N
- SMILES: CCCCCCCC1C=CC2=CC=CC=C2O1
Computed Properties
- Exact Mass: 230.16716
- Monoisotopic Mass: 230.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2H-1-Benzopyran, 2-heptyl- Related Literature
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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